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Methasulfocarb solubility in organic solvents

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Methasulfocarb

CAS No.: 66952-49-6

Cat. No.: S535103

Physicochemical Profile of Methasulfocarb

The table below summarizes the key properties of Methasulfocarb that are relevant for solubility and

formulation work [1] [2]:

Property Value Conditions |/ Notes
Molecular Formula CoH11NO4S2 -

Molecular Weight 261.32 g/mol -

Melting Point 137-138 °C -

Density 1.42 g/cm3 Predicted

Water Solubility 480 mg/L Moderate; at 20°C and pH 7
Log P 1.68 Indicates low lipophilicity
pKa 12.44 £ 0.46 Predicted

Documented Solubility Data
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The following table presents the specific solubility data found for methasulfocarb in organic solvents [2]:

Solvent Solubility Experimental Conditions / Reliability

DMSO Soluble Stated as "Soluble in DMSQ"; no quantitative value provided.
Other Organic No data The available scientific literature does not provide quantitative
Solvents found solubility data for other common organic solvents.

Experimental Protocol: Solubility Assessment via NMR

This detailed protocol is adapted from a published study on DMSO solubility assessment for small organic

molecules, which is directly applicable to characterizing compounds like methasulfocarb [3].

Principle

This method uses Proton Nuclear Magnetic Resonance (‘"H NMR) spectroscopy to quantify the concentration

of a compound in a saturated DMSO solution. The ERETIC2 (Electronic Reference To access In vivo

Concentrations) tool, based on the PULCON method, is used for absolute quantification by comparing the

signal intensity of the analyte to a known external standard [3].

Materials

Compound: Methasulfocarb powder.
Solvent: Deuterated DMSO (DMSO-d6).
Reference Standard: 1 mM isoleucine in DMSO-d6.
Equipment:
o NMR spectrometer (e.g., Bruker Avance Il HD 600 MHz).
o NMR tubes.
o Analytical balance.

o \ortex mixer.

Workflow
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The experimental workflow can be visualized as follows:
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Procedure
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e Step 1: Sample Preparation

[e]

o

(e]

[¢]

[¢]

Weigh approximately 26.1 mg of methasulfocarb (0.1 mmol) into a vial.

Add 1.0 mL of DMSO-d6 to prepare a target 100 mM stock solution.

Vortex vigorously at room temperature until the solid appears dissolved.

Let the solution stand overnight at room temperature to ensure equilibrium is reached.
Store the stock solution at -20°C for long-term storage (months).

e Step 2: NMR Sample Preparation

o Thaw the stock solution and let it equilibrate to room temperature overnight.
o Dilute an aliquot of the stock solution with DMSO-d6 to a target concentration of 1 mM.

e Step 3: NMR Acquisition

o Parameters (based on a 600 MHz spectrometer):

Acquisition Time: 1.36 s
Spectral Width: 20 ppm
Scans: 32

Relaxation Delay: 5 s
Temperature: 298 K (25°C)

e Step 4: Data Analysis

(e]

[¢]

[e]

Process the spectrum using software like TopSpin.
Integrate the well-resolved peaks from methasulfocarb.
Using the ERETIC2 tool, compare the integrated analyte signals to the reference signal from

the 1 mM isoleucine standard to calculate the absolute concentration.

o

The experimental error for this method is approximately 50 pM [3].

Formulation Considerations for R&D

While specific formulation data for methasulfocarb is limited, its property profile suggests viable paths for

R&D.

¢ Solvent Selection: The confirmed solubility in DMSO makes it an excellent laboratory solvent for
creating stock solutions for in vitro biological screening [3] [4]. For other organic solvents, preliminary
screening (using the protocol above) of common candidates like acetone, ethanol, and ethyl acetate
is recommended.
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e Formulation Strategies: Methasulfocarb is historically used in rice crops and is formulated as
granules or wettable powders for soil application [1]. Modern formulation approaches for water-
insoluble agrochemicals can include [5]:

o Microemulsion Concentrates (ME): Using a surfactant phase to solubilize the active
ingredient.

o Suspension Concentrates (SC): Where the compound is dispersed as fine solid particles in
an aqueous phase stabilized by surfactants.

Critical Notes & Research Gaps

o Data Deficiency: A significant lack of quantitative solubility data exists for methasulfocarb in most
organic solvents. The statement "Soluble in DMSQO" is qualitative and insufficient for precise
formulation work [2].

e Experimental Verification: The solubility value in water (480 mg/L) is classified as unverified data
from a known source [1]. The melting point from [2] aligns with the value in the PPDB, supporting its
reliability [1].

o Safety: Methasulfocarb is classified with hazard codes T (Toxic) and N (Dangerous for the
environment). Always consult the relevant Safety Data Sheet (SDS) and adhere to local regulations

before handling [2].

Conclusion

Methasulfocarb presents a challenge for formulation scientists due to its low water solubility and a scarcity
of published data in organic solvents. The confirmed solubility in DMSO provides a starting point for
laboratory research. The provided NMR protocol offers a robust method to generate missing solubility data

critical for advancing the development of modern liquid formulations for this fungicide.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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